2-(4-Bromo-phenyl)-N-ethyl-isobutyramide

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-ethyl-2-methylpropanamide
• InChI: InChI=1S/C12H16BrNO/c1-4-14-11(15)12(2,3)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: BTAUFZKWXMUUFW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C)(C)C1=CC=C(C=C1)Br

Description

2-(4-Bromo-phenyl)-N-ethyl-isobutyramide is a brominated aromatic amide derivative characterized by a 4-bromophenyl group attached to an isobutyramide backbone, where the nitrogen atom is substituted with an ethyl group. Its structure combines a lipophilic bromophenyl moiety with a branched isobutyramide chain, distinguishing it from simpler acetamide analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-(4-Bromo-phenyl)-N-ethyl-isobutyramide are best understood through comparison with three related compounds (Table 1):

Table 1: Comparative Analysis of Brominated Amide Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Safety Considerations
2-(4-Bromo-phenyl)-N-ethyl-isobutyramide	C₁₂H₁₅BrN₂O	283.17*	4-Bromophenyl, ethyl, isobutyramide	Potential antimicrobial	Bromine handling precautions
2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide	C₁₅H₁₄BrNO₃	344.19	4-Bromophenyl, 2-methoxyphenyl, acetamide	Antimicrobial	Not specified
4-Bromo-2-ethoxy-N-phenylbenzamide	C₁₅H₁₄BrNO₂	324.18	4-Bromo, 2-ethoxy, benzamide, phenyl	Unreported	Requires inhalation precautions
3-(4-Amino-2-methylphenyl)-N-(4-methoxyphenyl)-1-methyl-1H-indazole-5-carboxamide (24)	C₂₃H₂₃N₅O₂	425.47	Indazole, amino, methyl, methoxyphenyl	Bromodomain 2 inhibitor	Likely requires specialized handling

*Calculated based on standard atomic weights.

Structural and Functional Insights

Backbone Variation: The target compound’s isobutyramide backbone (branched alkyl chain) contrasts with the acetamide (straight chain) in ’s compound. Branching may reduce crystallinity, enhancing solubility in nonpolar solvents compared to the linear analog .

Substituent Effects :

• The ethyl group on the amide nitrogen in the target compound increases lipophilicity compared to the 2-methoxyphenyl group in ’s analog. This could improve membrane permeability but reduce aqueous solubility.
• Bromine position : In 4-Bromo-2-ethoxy-N-phenylbenzamide, bromine is meta to the ethoxy group, altering electronic distribution compared to the para-substituted bromine in the target compound .

Biological Activity :

• highlights antimicrobial activity in acetamide derivatives, suggesting the target compound may share similar mechanisms due to structural parallels .
• Compound 24 () demonstrates bromodomain inhibition , underscoring how heterocyclic systems (e.g., indazole) enable niche applications despite divergent backbones .